Cas no 39519-04-5 (1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino-)
39519-04-5 structure
Product name:1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino-
CAS No:39519-04-5
MF:C10H10N2O
MW:174.199202060699
CID:1509368
1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino-
-
- Inchi： 1S/C10H10N2O/c1-2-12-9(11)7-5-3-4-6-8(7)10(12)13/h3-6,11H,2H2,1H3
- InChI Key： AWFPHEJBWMYZLX-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C(=N)N1CC
Computed Properties
- Exact Mass: 174.0794
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 282.0±23.0 °C(Predicted)
- PSA: 44.16
- pka: 5.15±0.20(Predicted)
1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino- Related Literature
-
Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
-
Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
-
C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
-
Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
-
Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
39519-04-5 (1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino-) Related Products
- 14352-51-3(3-amino-1H-isoindol-1-one)
- 1805246-56-3(4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methylpyridine)
- 2640889-30-9(3-chloro-4-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine)
- 1017185-47-5(3-(Aminomethyl)-8-fluoro-1,2-dihydroquinolin-2-one)
- 1267664-80-1(3-(3-methylphenyl)pyrrolidin-2-one)
- 1264038-42-7(2-Methyl-3-((R)-pyrrolidin-3-yloxy)-pyrazine hydrochloride)
- 887408-58-4(1H-Pyrazole-3-carboxylicacid, 5-(4-chlorophenyl)-)
- 2021202-03-7((S)-3-(tert-butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole)
- 1361801-18-4(4-(Chloromethyl)-5-(2,5-dichlorophenyl)pyrimidine)
- 143767-85-5(4-(2-chlorophenyl)-2-methylbutan-2-amine)
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
